Cas no 1421530-85-9 (N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide)

• Product Name: N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide
• CAS No: 1421530-85-9
• MF: C₁₈H₁₅FN₂O₃S₂
• MW: 390.451705217361
• CID: 5759985
• PubChem ID: 71804683
• Update Time: 2025-07-09

N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorophenyl)-N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]oxamide
• AKOS024556920
• F6418-0358
• N'-(2-FLUOROPHENYL)-N-({5-[HYDROXY(THIOPHEN-2-YL)METHYL]THIOPHEN-2-YL}METHYL)ETHANEDIAMIDE
• N1-(2-fluorophenyl)-N2-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)oxalamide
• 1421530-85-9
• N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide

• Inchi： 1S/C18H15FN2O3S2/c19-12-4-1-2-5-13(12)21-18(24)17(23)20-10-11-7-8-15(26-11)16(22)14-6-3-9-25-14/h1-9,16,22H,10H2,(H,20,23)(H,21,24)
• InChI Key： POYUXDVGEYTXPD-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C1=CC=CS1)O)CNC(C(NC1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 390.05081285g/mol
• Monoisotopic Mass: 390.05081285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 135Ų

Additional information on N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide

N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide: A Comprehensive Overview

The compound N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide (CAS No. 1421530-85-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of ethanediamides, which are widely studied for their unique chemical properties and reactivity. The molecule's structure incorporates a 2-fluorophenyl group, a thiophene ring system, and a hydroxymethyl group, all of which contribute to its distinctive chemical behavior and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as Suzuki coupling and nucleophilic substitution reactions. These methods not only enhance the yield but also ensure high purity, making the compound suitable for advanced research and development purposes. The integration of thiophene moieties into the molecular framework has been a focal point in recent studies, as these heterocyclic structures are known for their electronic properties and potential applications in materials science.

One of the most intriguing aspects of N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide is its ability to participate in various biochemical interactions. Researchers have explored its potential as a ligand in metalloenzyme catalysis, where its unique coordination abilities could pave the way for novel enzyme mimics. Additionally, the compound's fluoro-substituted phenyl group introduces steric and electronic effects that modulate its reactivity, making it an attractive candidate for drug discovery programs targeting specific receptor systems.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials such as conductive polymers and hybrid organic-inorganic frameworks. Its thiophene-based structure aligns with current trends in developing π-conjugated systems for applications in organic electronics. Recent studies have demonstrated that derivatives of this compound can exhibit tunable electrical properties, which could be harnessed for next-generation electronic devices.

The hydroxymethyl group present in the molecule adds another layer of functionality by enabling hydrogen bonding interactions. This feature has been exploited in supramolecular chemistry to design self-assembling systems with potential applications in nanotechnology. Furthermore, the compound's ethanediamide backbone provides sites for further functionalization, allowing chemists to tailor its properties for specific uses.

From an environmental standpoint, the synthesis and application of N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)ethanediamide have been designed with sustainability in mind. Researchers have focused on minimizing waste generation during synthesis and exploring recyclable catalysts to reduce the ecological footprint of its production processes.

In conclusion, N'-(2-fluorophenyl)-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-y}methyl)ethanediamide (CAS No. 1421530859) stands at the forefront of modern chemical innovation. Its versatile structure, combined with cutting-edge synthetic methodologies and interdisciplinary applications, positions it as a key player in advancing scientific research across multiple disciplines.